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Compound of Interest

Compound Name: Dimethiodal

Cat. No.: B12799990

A comprehensive review of available scientific literature and databases indicates that
Dimethiodal (also known as Methiodal or iodomethanesulfonic acid) is not utilized as a tool for
studying specific biological processes. Its documented application is exclusively within the
medical field as a water-soluble, high-osmolar X-ray contrast medium.

There is no publicly available research, quantitative data, or established protocols detailing the
use of Dimethiodal for the investigation of signaling pathways, cellular metabolism, gene
expression, or other specific biological phenomena. The core function of Dimethiodal is to
opacify structures for radiological examination, and it is not reported to possess properties that
would make it suitable as a specific modulator or tracer for biological research in the manner of
fluorescent probes, inhibitors, or agonists.

Therefore, the creation of detailed Application Notes and Protocols for Dimethiodal in the
context of studying a specific biological process is not possible based on current scientific
knowledge. Researchers, scientists, and drug development professionals seeking tools for
such studies should consider compounds specifically designed and validated for those
applications.

« To cite this document: BenchChem. [Dimethiodal: Application as a Research Tool in
Biological Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12799990#dimethiodal-as-a-tool-for-studying-
specific-biological-process]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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